Cas no 155485-76-0 (Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, (1R,2S,5R,8S,9S)-)

Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, (1R,2S,5R,8S,9S)- Properties

Names and Identifiers

• Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, (1R,2S,5R,8S,9S)-
• 3,6-Caryolanediol
• Caryolane-1,9Beta-diol
• [ "" ]
• Caryolane-1,9β-diol
• Caryolan-1,9beta-diol
• CS-0023809
• CHEMBL3315225
• HY-N3543
• (1R,2S,5R,8S,9S)-4,4,8-trimethyltricyclo[6.3.1.0?,?]dodecane-1,9-diol
• 155485-76-0
• A-diol
• FS-10426
• Tricyclo[6.3.1.02,5]dodecane-1,9-diol, 4,4,8-trimethyl-, (1R,2S,5R,8S,9S)-
• Caryolane-1,9
• (1R,2S,5R,8S,9S)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecane-1,9-diol
• (9)-Caryolane-1,9-diol; Caryolan-1,9-diol; Caryolane-1,9-diol; Treibs glycol
• Treibs glycol
• AKOS032962305
• caryolane-1,9?-diol
• Caryolane‐1,6beta,9beta‐triol
• 79433-54-8
• DA-71948
• Caryolane-1,9beta-diol
• +Expand

• InChIKey： SFJOMLIUSIKKRA-FUQNVFFISA-N
• Inchi： InChI=1S/C15H26O2/c1-13(2)8-11-10(13)4-6-14(3)9-15(11,17)7-5-12(14)16/h10-12,16-17H,4-9H2,1-3H3/t10-,11+,12+,14+,15-/m1/s1
• SMILES： O[C@@H]1[C@]2(CC[C@H]3C(C)(C)C[C@@H]3[C@](O)(C2)CC1)C

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 238.193
• Heavy Atom Count: 17
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 2.72470
• PSA: 40.46000
• Boiling Point: 331.7±10.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 148.6±13.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3